Cas no 2172570-86-2 (5-(butane-1-sulfonyl)-1-cyclobutyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(butane-1-sulfonyl)-1-cyclobutyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2172570-86-2
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 5951694
• PubChem ID: 165777887
• Update Time: 2025-06-08

5-(butane-1-sulfonyl)-1-cyclobutyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(butane-1-sulfonyl)-1-cyclobutyl-1H-pyrazole-4-carbaldehyde
• 2172570-86-2
• EN300-1610030

• Inchi： 1S/C12H18N2O3S/c1-2-3-7-18(16,17)12-10(9-15)8-13-14(12)11-5-4-6-11/h8-9,11H,2-7H2,1H3
• InChI Key： ALWMVVPMLMHXFD-UHFFFAOYSA-N
• SMILES： S(CCCC)(C1=C(C=O)C=NN1C1CCC1)(=O)=O

Computed Properties

• Exact Mass: 270.10381361g/mol
• Monoisotopic Mass: 270.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.4Ų

Additional information on 5-(butane-1-sulfonyl)-1-cyclobutyl-1H-pyrazole-4-carbaldehyde

Introduction to 5-(butane-1-sulfonyl)-1-cyclobutyl-1H-pyrazole-4-carbaldehyde (CAS No. 2172570-86-2)

5-(butane-1-sulfonyl)-1-cyclobutyl-1H-pyrazole-4-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172570-86-2, represents a unique structural motif characterized by the presence of a cyclobutyl group, a butane-1-sulfonyl moiety, and a pyrazole core functionalized with an aldehyde group. The combination of these structural elements not only imparts distinct chemical properties but also opens up a plethora of possibilities for its application in drug discovery and synthetic chemistry.

The pyrazole scaffold is particularly noteworthy, as it is a heterocyclic compound that has been extensively studied for its biological activity. Pyrazoles exhibit a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of the cyclobutyl group into the pyrazole framework enhances the steric bulk of the molecule, which can influence its binding affinity and selectivity when interacting with biological targets. Furthermore, the presence of the butane-1-sulfonyl group introduces a polar moiety that can improve solubility and interaction with polar biological receptors.

The aldehyde functionality at the 4-position of the pyrazole ring provides a reactive site for further chemical modifications. Aldehydes are versatile intermediates in organic synthesis and can undergo various reactions such as condensation, oxidation, and reduction, enabling the construction of more complex molecular architectures. This reactivity makes 5-(butane-1-sulfonyl)-1-cyclobutyl-1H-pyrazole-4-carbaldehyde a valuable building block for the synthesis of novel heterocyclic compounds with potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have demonstrated that the structural features of 5-(butane-1-sulfonyl)-1-cyclobutyl-1H-pyrazole-4-carbaldehyde can be fine-tuned to optimize binding affinity and selectivity. For instance, molecular docking simulations have shown that this compound can effectively interact with enzymes and receptors involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological relevance, 5-(butane-1-sulfonyl)-1-cyclobutyl-1H-pyrazole-4-carbaldehyde has been explored in synthetic chemistry for the development of novel catalysts and ligands. The combination of the cyclobutyl and sulfonyl groups enhances the compound's ability to act as a chiral auxiliary or ligand in asymmetric synthesis. This has opened up new avenues for the development of enantioselective catalysts, which are crucial for the synthesis of chiral drugs with high enantiomeric purity.

The synthesis of 5-(butane-1-sulfonyl)-1-cyclobutyl-1H-pyrazole-4-carbaldehyde involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the formation of the pyrazole core followed by functionalization with the cyclobutyl and sulfonyl groups. The introduction of the aldehyde group is achieved through oxidation or condensation reactions, depending on the synthetic route chosen. These synthetic strategies not only showcase the versatility of this compound but also provide insights into its potential applications in industrial-scale chemical synthesis.

Current research in medicinal chemistry is increasingly focused on identifying novel scaffolds that can be optimized for therapeutic efficacy. The structural features of 5-(butane-1-sulfonyl)-1-cyclobutyl-1H-pyrazole-4-carbaldehyde make it an attractive candidate for further exploration in this context. By leveraging computational methods and high-throughput screening techniques, researchers aim to identify derivatives of this compound that exhibit enhanced biological activity and improved pharmacokinetic properties.

The role of 5-(butane-1-sulfonyl)-1-cyclobutyl-1H-pyrazole-4-carbaldehyde in drug discovery is further underscored by its potential as a lead compound for new therapeutics. Its unique structural features offer opportunities for designing molecules that can modulate various biological pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing targeted therapies.

The chemical diversity inherent in 5-(butane-1-sulfonyl)-1-cyclobutyl-1H-pyrazole-4-carbaldehyde also makes it a valuable tool for exploring new synthetic methodologies. Researchers are investigating innovative approaches to modify this compound's structure while maintaining or enhancing its biological activity. These efforts include exploring different reaction conditions, catalysts, and synthetic strategies to achieve higher yields and selectivity in producing derivatives with tailored properties.

In conclusion,5-(butane-1-sulfonyl)-1-cyclobutyl-1H-pyrazole-4-carbaldehyde (CAS No. 2172570-86-2) represents a promising compound with significant potential in pharmaceutical chemistry and medicinal research. Its unique structural features, combined with its reactivity and synthetic utility, make it an attractive candidate for further exploration in drug discovery and industrial applications. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies,5-(butane-butene sulfonic acid derivatives continue to be at forefront scientific exploration